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Compound of Interest

Compound Name: Mercury phosphate

Cat. No.: B083786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mercury(II) phosphate, including its

chemical identifiers, physical and chemical properties, synthesis, and analytical methods. The

document also explores the toxicological aspects of mercuric ions, which is crucial for handling

and considering any potential application.

Chemical Identifiers and Physical Properties
Mercury(II) phosphate, with the chemical formula Hg₃(PO₄)₂, is a key inorganic mercury

compound. It is identified by several registry numbers and nomenclature systems.[1][2] Below

is a summary of its primary identifiers and physical characteristics.

Table 1: Chemical Identifiers for Mercury(II) Phosphate
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Identifier Value

Chemical Name Mercury(II) Phosphate

Synonyms
Mercuric phosphate, Trimercury diphosphate,

Mercury phosphate (3:2)[2][3][4]

CAS Number 7782-66-3[1], 10451-12-4[2][4]

Molecular Formula Hg₃(PO₄)₂[1][3]

Molecular Weight 791.71 g/mol [3][5]

PubChem CID 151514[1]

EC Number 233-939-1[5]

InChI
InChI=1S/3Hg.2H3O4P/c;;;21-

5(2,3)4/h;;;2(H3,1,2,3,4)/q3*+2;;/p-6[1]

Canonical SMILES
[O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Hg+2].

[Hg+2].[Hg+2][1]

Table 2: Physical and Chemical Properties of Mercury(II) Phosphate

Property Value

Appearance Heavy, white or yellowish powder.[2][6][7]

Solubility
Insoluble in water and ethanol; soluble in acid

solutions.[6][7]

Density 7.39 g/cm³[5]

Melting Point Not applicable; decomposes on heating.[5][8]

Boiling Point Not applicable[5]

Thermal Stability

Decomposes upon heating, releasing toxic

mercury fumes and oxygen.[8] Metal

phosphates are generally thermally stable, but

mercury compounds can be an exception.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4776468.htm
https://www.chemsrc.com/en/cas/10451-12-4_751353.html
https://www.chemwhat.com/mercuric-phosphate-cas-10451-12-4/
https://www.guidechem.com/encyclopedia/mercury-ii-phosphate--dic505571.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4776468.htm
https://www.chemwhat.com/mercuric-phosphate-cas-10451-12-4/
https://www.guidechem.com/encyclopedia/mercury-ii-phosphate--dic505571.html
https://www.chemsrc.com/en/cas/10451-12-4_751353.html
https://www.chemsrc.com/en/cas/10451-12-4_751353.html
https://www.americanelements.com/mercury-phosphate-10451-12-4
https://www.guidechem.com/encyclopedia/mercury-ii-phosphate--dic505571.html
https://www.americanelements.com/mercury-phosphate-10451-12-4
https://www.guidechem.com/encyclopedia/mercury-ii-phosphate--dic505571.html
https://www.guidechem.com/encyclopedia/mercury-ii-phosphate--dic505571.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4776468.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB01248612_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB01248612_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB01248612_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB01248612_EN.htm
https://www.americanelements.com/mercury-phosphate-10451-12-4
https://www.americanelements.com/mercury-phosphate-10451-12-4
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://www.americanelements.com/mercury-phosphate-10451-12-4
https://en.wikipedia.org/wiki/Mercury(II)_oxide
https://chemistry.stackexchange.com/questions/172650/do-some-or-all-phosphates-thermally-decompose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
A common method for the synthesis of mercury(II) phosphate involves the reaction of a soluble

mercury(II) salt with a phosphate source. A specific procedure is outlined below.[10]

Materials:

Mercury(II) oxide (HgO)

Hot concentrated phosphoric acid (H₃PO₄, d: 1.7)

Deionized water

Filtration apparatus

Drying apparatus (desiccator with P₄O₁₀)

Procedure:

In a fume hood, carefully add small portions of mercury(II) oxide to hot (140–150 °C)

concentrated phosphoric acid with stirring until the solution is nearly saturated, indicated by

the first sign of cloudiness.

Allow the mixture to cool to approximately 100 °C.

Add deionized water dropwise to the solution until a precipitate begins to form.

Allow the mixture to cool to room temperature, during which mercury(II) phosphate will

precipitate as colorless leaflets.

Collect the precipitate by suction filtration and wash it with deionized water.

Dry the product in a desiccator over P₄O₁₀ under vacuum.

The overall reaction is: 3HgO + 2H₃PO₄ → Hg₃(PO₄)₂ + 3H₂O[10]

The determination of the mercury content in mercury(II) phosphate can be achieved using cold

vapor atomic absorption spectrometry (CV-AAS), a highly sensitive method for mercury
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analysis.[11][12] The sample must first be digested to bring the mercury into an aqueous

solution.

Materials:

Mercury(II) phosphate sample

Concentrated nitric acid (HNO₃)

Concentrated sulfuric acid (H₂SO₄)

Potassium permanganate (KMnO₄) solution (5% w/v)

Hydroxylamine hydrochloride solution (to remove excess permanganate)

Stannous chloride (SnCl₂) or sodium borohydride (NaBH₄) as a reducing agent

Cold Vapor Atomic Absorption Spectrometer

Procedure:

Accurately weigh a small amount of the mercury(II) phosphate sample and transfer it to a

digestion vessel.

In a fume hood, add a mixture of concentrated nitric acid and sulfuric acid to the sample.

Heat the mixture according to a validated digestion program to completely dissolve the

sample and oxidize any organic matter.

After cooling, add potassium permanganate solution dropwise until a persistent purple color

is obtained to ensure all mercury is in the Hg²⁺ state.

Before analysis, decolorize the solution by adding hydroxylamine hydrochloride solution.

Introduce the digested sample solution into the CV-AAS system, where the Hg²⁺ is reduced

to elemental mercury (Hg⁰) vapor by a reducing agent.
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The mercury vapor is then carried into the absorption cell of the spectrometer, and the

absorbance at 253.7 nm is measured and correlated to the mercury concentration using a

calibration curve prepared from mercury standards.

Applications in Research and Drug Development
The use of mercury compounds in medicine has a long history, but their applications have been

severely curtailed due to their toxicity.[13] While some organomercury compounds have had

roles as antiseptics and diuretics, the specific application of mercury(II) phosphate in drug

development is not well-documented in modern literature.[14][15]

The primary interest in mercury(II) phosphate for researchers often lies in its properties as a

mercury-containing material and its toxicological profile. There is some research into the

catalytic potential of mercury(II) compounds in organic synthesis, though this is a niche and

hazardous area of study.[13] Mercury(II) has been shown to catalyze the cleavage of RNA

phosphodiester linkages, which could be of interest in biochemical research.[16]

Cellular Toxicity Pathway of Mercuric Ions
The toxicity of mercury(II) phosphate is primarily due to the bioavailability of the mercuric ion

(Hg²⁺) upon dissolution in acidic environments or through biological interactions. The primary

mechanism of Hg²⁺ toxicity is its high affinity for sulfhydryl (-SH) groups in proteins and other

biomolecules.[17][18][19] This interaction can lead to enzyme inhibition, disruption of cellular

structures, and oxidative stress.[20][21][22]

The following diagram illustrates the general pathway of mercuric ion cellular toxicity.
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Cellular Toxicity Pathway of Mercuric Ions (Hg²⁺)
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Caption: Cellular toxicity pathway of mercuric ions.
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This diagram shows that once mercuric ions enter a cell, they readily bind to sulfhydryl groups

on proteins and glutathione. This binding leads to the inactivation of essential proteins and the

depletion of the cell's antioxidant defenses, resulting in oxidative stress, cellular damage, and

potentially apoptosis (programmed cell death).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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